Cas no 1858124-68-1 (Sodium 2,5-dichloro-3,6-dimethylbenzene-1-sulfinate)

• Product Name: Sodium 2,5-dichloro-3,6-dimethylbenzene-1-sulfinate
• CAS No: 1858124-68-1
• MF: C₈H₇Cl₂NaO₂S
• MW: 261.100750207901
• CID: 5746798
• PubChem ID: 130859513
• Update Time: 2025-05-22

Sodium 2,5-dichloro-3,6-dimethylbenzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• Sodium 2,5-dichloro-3,6-dimethylbenzene-1-sulfinate
• 1858124-68-1
• Sodium2,5-dichloro-3,6-dimethylbenzene-1-sulfinate
• EN300-723995
• Benzenesulfinic acid, 2,5-dichloro-3,6-dimethyl-, sodium salt (1:1)

• Inchi： 1S/C8H8Cl2O2S.Na/c1-4-3-6(9)5(2)8(7(4)10)13(11)12;/h3H,1-2H3,(H,11,12);/q;+1/p-1
• InChI Key： QHFLDOGTAZUCNR-UHFFFAOYSA-M
• SMILES： ClC1=C(C)C=C(C(C)=C1S(=O)[O-])Cl.[Na+]

Computed Properties

• Exact Mass: 259.9441503g/mol
• Monoisotopic Mass: 259.9441503g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Additional information on Sodium 2,5-dichloro-3,6-dimethylbenzene-1-sulfinate

Sodium 2,5-Dichloro-3,6-Dimethylbenzene-1-Sulfinate: A Comprehensive Overview

Sodium 2,5-Dichloro-3,6-Dimethylbenzene-1-Sulfinate is a chemical compound with the CAS number 1858124-68-1. This compound is a sodium salt of 2,5-dichloro-3,6-dimethylbenzenesulfenic acid and is widely used in various industrial and chemical applications. The compound is characterized by its unique chemical structure and properties, making it a subject of interest in both academic and industrial research.

The molecular structure of Sodium 2,5-Dichloro-3,6-Dimethylbenzene-1-Sulfinate consists of a benzene ring with substituents at positions 1, 2, 3, 5, and 6. Specifically, the benzene ring is substituted with two chlorine atoms at positions 2 and 5 and two methyl groups at positions 3 and 6. The sulfinate group (-SO₂⁻Na⁺) is attached at position 1 of the benzene ring. This arrangement gives the compound its distinctive chemical properties and reactivity.

Recent studies have highlighted the potential of Sodium 2,5-Dichloro-3,6-Dimethylbenzene-1-Sulfinate in various fields. For instance, researchers have explored its application as a precursor in the synthesis of advanced materials such as polymers and composites. The compound's ability to undergo various chemical reactions makes it a valuable intermediate in organic synthesis.

In terms of physical properties, Sodium 2,5-Dichloro-3,6-Dimethylbenzene-1-Sulfinate is typically a white crystalline solid with a melting point of approximately [insert melting point]. It is soluble in water and polar solvents but exhibits limited solubility in non-polar solvents due to its hydrophilic sulfinate group. These properties make it suitable for use in aqueous-based chemical processes.

The synthesis of Sodium 2,5-Dichloro-3,6-Dimethylbenzene-1-Sulfinate involves several steps. Typically, the starting material is benzene sulfenic acid or one of its derivatives. Chlorination and methylation reactions are then performed to introduce the chlorine and methyl groups at the appropriate positions on the benzene ring. Finally, neutralization with sodium hydroxide yields the sodium salt.

One of the most promising applications of Sodium 2,5-Dichloro-3,6-Dimethylbenzene-1-Sulfinate is in the field of pharmaceuticals. Researchers have investigated its potential as an intermediate in drug synthesis due to its ability to undergo various nucleophilic substitutions and additions. This has led to its use in the development of new drug candidates with improved bioavailability and efficacy.

In addition to pharmaceutical applications, Sodium 2,5-Dichloro-3,6-Dimethylbenzene-1-Sulfinate also finds use in agrochemicals and specialty chemicals. Its ability to act as a catalyst or a stabilizer in certain chemical reactions makes it a valuable additive in formulations for pesticides and herbicides.

Recent advancements in green chemistry have also brought attention to Sodium 2,SODIUM_. Scientists are exploring ways to synthesize this compound using environmentally friendly methods that minimize waste and reduce energy consumption.

In conclusion, Sodium_ remains an important compound with diverse applications across multiple industries. Its unique chemical structure and reactivity make it a valuable tool for researchers and chemists alike.